Cas no 20407-74-3 ((2S)-Butane-2-thiol)

• Product Name: (2S)-Butane-2-thiol
• CAS No: 20407-74-3
• MF: C₄H₁₀S
• MW: 90.1872000694275
• CID: 2656494
• PubChem ID: 8029478
• Update Time: 2025-04-21

(2S)-Butane-2-thiol Chemical and Physical Properties

Names and Identifiers

• LOCHFZBWPCLPAN-BYPYZUCNSA-N
• 20407-74-3
• [S,(+)]-2-Butanethiol
• DTXSID90429024
• DTXCID90379858
• (2S)-butane-2-thiol
• (A+/-)-butane-2-thiol
• (2S)-Butane-2-thiol

• Inchi： 1S/C4H10S/c1-3-4(2)5/h4-5H,3H2,1-2H3/t4-/m0/s1
• InChI Key： LOCHFZBWPCLPAN-BYPYZUCNSA-N
• SMILES： S[C@@H](C)CC

Computed Properties

• Exact Mass: 90.05032149Da
• Monoisotopic Mass: 90.05032149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 19.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 1Ų